Cas no 2204085-69-6 (3-chloro-4-hydroxy-5-methyl-1,2-dihydropyridin-2-one)

3-chloro-4-hydroxy-5-methyl-1,2-dihydropyridin-2-one structure
2204085-69-6 structure
Product Name:3-chloro-4-hydroxy-5-methyl-1,2-dihydropyridin-2-one
CAS No:2204085-69-6
MF:C6H6ClNO2
MW:159.570340633392
CID:5813289
PubChem ID:146155409
Update Time:2023-12-28

3-chloro-4-hydroxy-5-methyl-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

    • 3-chloro-4-hydroxy-5-methyl-1,2-dihydropyridin-2-one
    • EN300-22800798
    • 3-Chloro-4-hydroxy-5-methyl-1H-pyridin-2-one
    • 2204085-69-6
    • Inchi: 1S/C6H6ClNO2/c1-3-2-8-6(10)4(7)5(3)9/h2H,1H3,(H2,8,9,10)
    • InChI Key: SCJJIYKRFYTMRI-UHFFFAOYSA-N
    • SMILES: ClC1C(NC=C(C)C=1O)=O

Computed Properties

  • Exact Mass: 159.0087061g/mol
  • Monoisotopic Mass: 159.0087061g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 49.3Ų

3-chloro-4-hydroxy-5-methyl-1,2-dihydropyridin-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-22800798-1g
3-chloro-4-hydroxy-5-methyl-1,2-dihydropyridin-2-one
2204085-69-6 95%
1g
$1729.0 2023-09-15
Enamine
EN300-22800798-5g
3-chloro-4-hydroxy-5-methyl-1,2-dihydropyridin-2-one
2204085-69-6 95%
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$5014.0 2023-09-15
Enamine
EN300-22800798-10g
3-chloro-4-hydroxy-5-methyl-1,2-dihydropyridin-2-one
2204085-69-6 95%
10g
$7435.0 2023-09-15
Enamine
EN300-22800798-0.05g
3-chloro-4-hydroxy-5-methyl-1,2-dihydropyridin-2-one
2204085-69-6 95%
0.05g
$459.0 2024-06-20
Enamine
EN300-22800798-0.1g
3-chloro-4-hydroxy-5-methyl-1,2-dihydropyridin-2-one
2204085-69-6 95%
0.1g
$600.0 2024-06-20
Enamine
EN300-22800798-0.25g
3-chloro-4-hydroxy-5-methyl-1,2-dihydropyridin-2-one
2204085-69-6 95%
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$855.0 2024-06-20
Enamine
EN300-22800798-0.5g
3-chloro-4-hydroxy-5-methyl-1,2-dihydropyridin-2-one
2204085-69-6 95%
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$1349.0 2024-06-20
Enamine
EN300-22800798-1.0g
3-chloro-4-hydroxy-5-methyl-1,2-dihydropyridin-2-one
2204085-69-6 95%
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$1729.0 2024-06-20
Enamine
EN300-22800798-2.5g
3-chloro-4-hydroxy-5-methyl-1,2-dihydropyridin-2-one
2204085-69-6 95%
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$3389.0 2024-06-20
Enamine
EN300-22800798-5.0g
3-chloro-4-hydroxy-5-methyl-1,2-dihydropyridin-2-one
2204085-69-6 95%
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